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Compound of Interest

Compound Name: TAMRA-PEG8-Me-Tet

Cat. No.: B12377302

Get Quote

This guide provides a comprehensive review of TAMRA-PEG8-Me-Tet, a fluorescent probe

designed for bioorthogonal labeling applications. We objectively compare its performance with

alternative labeling strategies, supported by key data and detailed experimental protocols to

assist researchers, scientists, and drug development professionals in making informed

decisions for their specific experimental needs.

Introduction to TAMRA-PEG8-Me-Tet
TAMRA-PEG8-Me-Tet is a specialized chemical probe consisting of three key components:

TAMRA (Tetramethylrhodamine): A bright and photostable orange-red fluorophore widely

used in molecular biology.[1][2]

PEG8: An eight-unit polyethylene glycol linker that enhances hydrophilicity, improves

solubility in aqueous buffers, and can reduce the risk of aggregation upon conjugation.[3]

Methyl-Tetrazine (Me-Tet): A highly reactive dienophile that enables bioorthogonal labeling

through an inverse-electron-demand Diels-Alder (iEDDA) reaction.[4][5]
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This probe is designed for "click chemistry," a class of reactions that are rapid, specific, and

biocompatible. Specifically, the tetrazine group reacts with a trans-cyclooctene (TCO) group,

allowing for the precise attachment of the TAMRA fluorescent dye to a target molecule that has

been pre-functionalized with TCO.[4][6] This system is notable for its exceptionally fast reaction

kinetics, which can proceed efficiently in complex biological environments without the need for

a copper catalyst.
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TAMRA-PEG8-Me-Tet Structure

TAMRA Fluorophore PEG8 Linker Methyl-Tetrazine
(Reactive Group)
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Experimental Workflow

1. Incubate cells with
TCO-labeled molecule

2. Wash to remove
unbound TCO-molecule

3. Add TAMRA-PEG8-Me-Tet
(1-10 µM)

4. Incubate 15-60 min
(Protect from light)

5. Wash to remove
unreacted probe

6. Image cells via
fluorescence microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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